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Compound of Interest

Compound Name: 3-Pyridinemethanol

Cat. No.: B1662793 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 3-Pyridinemethanol (CAS No. 100-55-0), also known as nicotinyl

alcohol or 3-pyridylcarbinol. Researchers, scientists, and drug development professionals are

advised to adhere to these procedures to ensure safety and compliance with environmental

regulations.

3-Pyridinemethanol is a hazardous chemical requiring careful handling and disposal. It is

classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory

irritation[1]. Improper disposal can lead to environmental contamination and health risks.

Therefore, it is imperative that this substance is not discharged into sewer systems or disposed

of with regular trash[2][3].

Core Disposal Procedures
The primary method for the disposal of 3-Pyridinemethanol is through an approved hazardous

waste disposal facility.[1][4] This typically involves incineration by a licensed chemical

destruction plant.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Clearly label all containers of 3-Pyridinemethanol waste with its name and associated

hazards.
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Do not mix 3-Pyridinemethanol waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office[4].

Container Management:

Keep 3-Pyridinemethanol waste in its original container or a compatible, properly sealed

container to prevent leaks or spills[1][2][4].

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids, strong oxidizing agents, and acid chlorides[1][3].

Disposal of Contaminated Materials:

Any materials that have come into contact with 3-Pyridinemethanol, such as personal

protective equipment (PPE), absorbent materials from spills, or empty containers, must be

treated as hazardous waste.

Contaminated packaging should be disposed of as unused product[4]. Alternatively,

containers can be triple-rinsed and offered for recycling or reconditioning, or punctured to

render them unusable before disposal in a sanitary landfill, in accordance with local

regulations[2][5].

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal company to

arrange for pickup and disposal[2][4].

Ensure that all disposal activities comply with local, regional, and national hazardous

waste regulations[4][6][7].

Emergency Procedures for Spills
In the event of a spill, immediate action is necessary to contain the material and prevent

exposure.

Ensure Proper Ventilation: Work in a well-ventilated area or use a fume hood to minimize

inhalation of vapors[3].
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Contain the Spill: Use inert absorbent materials such as sand, vermiculite, or diatomite to

contain the spill[3][4].

Collect and Dispose: Carefully collect the absorbed material into a sealed, labeled container

for hazardous waste disposal[2][4].

Decontaminate: Clean the spill area thoroughly.

Quantitative Data
At present, there is no specific quantitative data available in the provided search results

regarding permissible disposal concentrations or other quantitative waste-related metrics for 3-
Pyridinemethanol. Always consult your local and institutional regulations for any specific

quantitative limits.

Physical and Chemical Properties[1][8]

Physical State Liquid

Appearance Light yellow

Odor Odorless

Melting Point/Range -7 °C / 19.4 °F

Boiling Point/Range 259 °C / 498.2 °F @ 760 mmHg

Flash Point 149 °C / 300.2 °F

Specific Gravity 1.124

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 3-
Pyridinemethanol.
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3-Pyridinemethanol Waste Generated

Is the container empty?

Segregate and store in a labeled, sealed, compatible container

Treat as hazardous waste

No

Triple-rinse with a suitable solvent

Yes

Store in a cool, dry, well-ventilated area away from incompatibles

Collect rinsate as hazardous waste Dispose of rinsed container as non-hazardous waste or recycle (check local regulations)

Contact Environmental Health & Safety (EHS) or a licensed waste disposal company

Arrange for pickup and disposal via incineration or other approved methods

Click to download full resolution via product page

Disposal workflow for 3-Pyridinemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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